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Compound of Interest

Compound Name: Tt-301

Cat. No.: B611502 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of the research chemical TT-301 (also known as MW-189;

CAS No. 886208-76-0). The following procedures are designed for researchers, scientists, and

drug development professionals to ensure the safe management of this compound and to

foster a culture of safety and environmental responsibility.

TT-301 is a cytokine and glial cell inhibitor used in research settings.[1] As with any research

chemical, it is imperative to handle TT-301 with care and to follow established safety protocols

to minimize risks to personnel and the environment. The information herein is based on

available safety data and general best practices for the disposal of hazardous laboratory waste.

Immediate Safety and Handling
Before beginning any procedure involving TT-301, it is crucial to consult the most current

Safety Data Sheet (SDS) provided by the supplier. Always handle this compound in a well-

ventilated area, preferably within a certified chemical fume hood.[2][3]

Personal Protective Equipment (PPE): A comprehensive assessment of the risks should be

conducted before handling. The following PPE is mandatory:

Eye Protection: Wear tightly fitting safety goggles with side-shields.[2]

Hand Protection: Use chemical-impermeable gloves. Gloves must be inspected before use

and disposed of as contaminated waste after handling.[2]
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Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.

Quantitative Data Summary
The following table summarizes key identifiers and physical properties for TT-301. This

information is critical for proper labeling and documentation of waste.

Identifier Value

Chemical Name
6-phenyl-4-(pyridin-4-yl)-3-(4-(pyrimidin-2-

yl)piperazin-1-yl)pyridazine

Synonyms TT-301, MW-189

CAS Number 886208-76-0

Molecular Formula C23H21N7

Molecular Weight 395.47 g/mol

Appearance Solid powder

Detailed Disposal Protocol
The primary method for the disposal of TT-301 and any associated contaminated materials is

through a licensed hazardous waste disposal facility. Under no circumstances should this

chemical be disposed of down the drain or in the regular trash.

Step 1: Segregation and Collection

All waste materials contaminated with TT-301, including unused or expired compound,

contaminated PPE (gloves, etc.), weighing papers, pipette tips, and cleaning materials, must

be collected in a designated hazardous waste container.

Use a container that is in good condition, compatible with the chemical, and has a tightly

sealing lid.
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Do not mix TT-301 waste with other waste streams unless compatibility has been verified by

a qualified professional.

Step 2: Labeling

The waste container must be clearly labeled with the words "Hazardous Waste."

The label must also include the full chemical name ("TT-301" and "MW-189"), the CAS

number (886208-76-0), and an indication of the hazards (e.g., "Toxic," "Environmental

Hazard").

Keep an accurate record of the contents and their approximate quantities.

Step 3: Storage

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

satellite accumulation area within the laboratory.

The storage area should be cool and dry, and away from incompatible materials.

Ensure the container is stored in secondary containment to prevent the spread of material in

case of a leak.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Provide the EHS department or contractor with a complete and accurate description of the

waste.

Retain all documentation provided by the waste disposal company for your records, in

accordance with institutional and regulatory requirements.

Spill Response: In the event of a spill, evacuate the immediate area and alert others. Prevent

the spread of the spill using appropriate absorbent materials. Avoid generating dust from solid

spills. All materials used for cleanup must be collected and disposed of as hazardous waste.

Report the spill to your laboratory supervisor and the institutional EHS department.
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Experimental Protocols
Currently, there are no established experimental protocols for the on-site neutralization or

deactivation of TT-301. Therefore, disposal via a licensed hazardous waste contractor is the

only recommended method.

TT-301 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of TT-
301.
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Caption: Workflow for the safe disposal of TT-301.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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